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Compound of Interest

Compound Name: 1'-Hydroxy-2'-acetonaphthone

Cat. No.: B147030

This guide provides immediate safety, handling, and disposal protocols for researchers,

scientists, and drug development professionals working with 1'-Hydroxy-2'-acetonaphthone.

The following procedures are designed to ensure a safe laboratory environment and proper

logistical management of this chemical.

Chemical Identifier:

Name: 1'-Hydroxy-2'-acetonaphthone
Synonyms: 2-Acetyl-1-naphthol

CAS Number: 711-79-5[1][2]

Molecular Formula: C12H1002[1][2][3]

Molecular Weight: 186.21 g/mol [2][3]

Hazard Identification and GHS Classification

1'-Hydroxy-2'-acetonaphthone is classified as a hazardous substance. All personnel must be

familiar with its potential hazards before handling.
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Hazard Class GHS Classification
Acute Toxicity (Oral) Category 4[1]

Acute Toxicity (Dermal) Category 4[1]

Acute Toxicity (Inhalation) Category 4[1]

Skin Corrosion/Irritation Category 2[1][2][3]
Serious Eye Damage/Eye lIrritation Category 2[1][2][3]
Skin Sensitisation Category 1[1]

Specific Target Organ Toxicity (Single Exposure)  Category 3 (Respiratory Tract Irritation)[1][2][3]

Hazard Statements:

e H302: Harmful if swallowed.[1]

e H312: Harmful in contact with skin.[1]

o H315: Causes skin irritation.[1][2][3]

e H317: May cause an allergic skin reaction.[1]
e H319: Causes serious eye irritation.[1][2][3]

e H332: Harmful if inhaled.[1]

o H335: May cause respiratory irritation.[1][2][3]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 1'-Hydroxy-2'-acetonaphthone to minimize
exposure risk.
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Protection Type

Recommended Equipment

Specification/Standard

Eye/Face Protection

Safety glasses with side-
shields or goggles. A face
shield may be required for

splash hazards.

Conforming to EN166 or

equivalent.

Skin Protection

Chemical-resistant, impervious
gloves. A lab coat or chemical-
resistant apron. Closed-toe

shoes.

Wear suitable protective
clothing.[4]

Respiratory Protection

A NIOSH-approved N95 dust
mask or higher for solids. If
vapors are generated, a
respirator with an organic

vapor cartridge is necessary.

Use only in a well-ventilated

area.[1]

Glove Selection Guide:

Due to the aromatic ketone structure, glove material selection is critical. The following table

provides a general guide; however, it is recommended to consult the glove manufacturer's

specific chemical resistance data.

Glove Material

Recommendation for Aromatic Ketones

Butyl Rubber

Recommended for polar organics like ketones.

[5]
] Good for organic solvents but may have poor
Viton™ ]
performance against some ketones.[5][6]
Nitril Fair to poor resistance to many ketones. Not
itrile
recommended for prolonged contact.
Neoprene Fair resistance.

Natural Rubber (Latex)

Poor resistance. Not recommended.[6]
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Operational Plan: Handling and Storage

Engineering Controls:

o Work in a well-ventilated area, preferably within a certified chemical fume hood, especially
when handling the solid to avoid dust generation.[7]

e Ensure eyewash stations and safety showers are readily accessible in the immediate work
area.[8]

Handling Procedures:

Read and understand the Safety Data Sheet (SDS) before starting any work.

Avoid all personal contact, including inhalation of dust or vapors.[9]

Wear all required PPE as specified in the table above.

Avoid generating dust. Use dry clean-up procedures for spills.[1]

Do not eat, drink, or smoke in the work area.[1]

Wash hands thoroughly with soap and water after handling.[1]
Storage:
» Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.[1][10]

« Store away from incompatible materials such as strong oxidizing agents, strong bases, and
strong reducing agents.[7]

e Protect containers from physical damage.[1]

Emergency and First Aid Procedures
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Exposure Route First Aid Measures

Remove the person to fresh air and keep them
Inhalation comfortable for breathing. If you feel unwell, call
a POISON CENTER or doctor.[10]

Take off contaminated clothing immediately.
) Wash the affected area with plenty of soap and
Skin Contact o
water. If skin irritation or a rash occurs, get

medical advice/attention.[1][10]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o o ]

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[10]

Rinse mouth. Do NOT induce vomiting. Call a

Ingestion .
POISON CENTER or doctor if you feel unwell.

Disposal Plan

All waste containing 1'-Hydroxy-2'-acetonaphthone must be treated as hazardous waste.
Waste Collection and Segregation:

o Collect waste 1'-Hydroxy-2'-acetonaphthone and any contaminated materials (e.g., gloves,
weighing paper, pipette tips) in a dedicated, chemically compatible, and sealable container.

[7]

o Label the container clearly as "Hazardous Waste" and specify the contents as "1'-Hydroxy-
2'-acetonaphthone”.[7]

o Store the sealed waste container in a designated, secure, and well-ventilated area away
from incompatible materials.[7]

Disposal Method:

e The primary and recommended method of disposal is through a licensed hazardous waste
disposal facility.[7]
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» Contact your institution's Environmental Health and Safety (EHS) office to arrange for pickup
and disposal.[7]

 Alternatively, incineration at an approved site may be used.[9]

» Do not dispose of this chemical down the drain or in regular trash.

Visual Workflow Diagrams
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Caption: Workflow for handling 1'-Hydroxy-2'-acetonaphthone.
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Caption: Spill response workflow for 1'-Hydroxy-2'-acetonaphthone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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